Cas no 2228335-76-8 (4-1-(4-bromofuran-2-yl)ethylpiperidine)

• Product Name: 4-1-(4-bromofuran-2-yl)ethylpiperidine
• CAS No: 2228335-76-8
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6373815
• PubChem ID: 165798077
• Update Time: 2025-06-08

4-1-(4-bromofuran-2-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(4-bromofuran-2-yl)ethylpiperidine
• 4-[1-(4-bromofuran-2-yl)ethyl]piperidine
• 2228335-76-8
• EN300-1917558

• Inchi： 1S/C11H16BrNO/c1-8(9-2-4-13-5-3-9)11-6-10(12)7-14-11/h6-9,13H,2-5H2,1H3
• InChI Key： QJKBJQRMVZHIPM-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 4-1-(4-bromofuran-2-yl)ethylpiperidine

Comprehensive Overview of 4-1-(4-bromofuran-2-yl)ethylpiperidine (CAS No. 2228335-76-8)

4-1-(4-bromofuran-2-yl)ethylpiperidine (CAS No. 2228335-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine ring coupled with a 4-bromofuran moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating metabolic disorders and infectious diseases.

The molecular structure of 4-1-(4-bromofuran-2-yl)ethylpiperidine includes a bromine substituent on the furan ring, which enhances its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. This characteristic aligns with the growing trend of green chemistry and catalysis, as scientists seek eco-friendly synthetic routes. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology research, where precision-targeted therapies are revolutionizing cancer treatment.

In the context of AI-driven drug design, CAS No. 2228335-76-8 has been flagged in computational databases for its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. Machine learning models predict its compatibility with GPCR targets, a key focus area for neurodegenerative disease therapeutics. Such insights resonate with the increasing use of cheminformatics tools to accelerate R&D timelines, a frequently searched topic among medicinal chemists.

Another trending application of 4-1-(4-bromofuran-2-yl)ethylpiperidine lies in agrochemical innovation. With global emphasis on sustainable agriculture, this compound’s derivatives are being explored as potential pesticide adjuvants to reduce environmental persistence. Its furan backbone is structurally analogous to natural plant defense molecules, sparking interest in biopesticide development—a niche yet rapidly expanding field.

From a synthetic chemistry perspective, the compound’s crystallography data and HPLC purity metrics are critical for quality control, a recurring concern in contract manufacturing discussions. Analytical techniques like NMR and LC-MS are routinely employed to characterize its batches, ensuring compliance with ICH guidelines—a regulatory benchmark often queried in pharmaceutical forums.

Market-wise, the demand for CAS No. 2228335-76-8 correlates with the surge in custom synthesis services, as startups and academia outsource complex intermediates. Patent landscapes reveal its inclusion in prodrug formulations, addressing solubility challenges—a pain point in oral bioavailability optimization. These facets make it a recurring keyword in drug delivery literature.

In summary, 4-1-(4-bromofuran-2-yl)ethylpiperidine exemplifies the intersection of cutting-edge chemistry and applied life sciences. Its multifaceted utility—from small-molecule APIs to crop protection—positions it as a compound of enduring relevance, mirroring industry shifts toward multidisciplinary innovation.